BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Methyl-5-nitrocatechol: A Technical Guide to
Safety and Hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-5-nitrocatechol

Cat. No.: B015798

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and hazards associated
with 4-Methyl-5-nitrocatechol (4M5NC). It is intended to be a vital resource for researchers,
scientists, and professionals in the field of drug development who may handle or utilize this
compound. This document consolidates available data on the physical and chemical properties,
toxicological profile, and safe handling procedures for 4AM5NC. Detailed experimental protocols
for its synthesis and analysis are outlined, and potential metabolic pathways and mechanisms
of toxicity are discussed. The information is presented to facilitate a thorough understanding of
the risks and to promote safe laboratory practices.

Chemical and Physical Properties

4-Methyl-5-nitrocatechol is a nitrotoluene derivative, specifically a substituted catechol.[1] A
summary of its key physical and chemical properties is provided in Table 1.

Table 1: Physical and Chemical Properties of 4-Methyl-5-nitrocatechol
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Property Value Reference(s)

CAS Number 68906-21-8 [1][2]

Molecular Formula C7H7NOa4 [1]

Molecular Weight 169.13 g/mol [1]
4-methyl-5-nitrobenzene-1,2-

IUPAC Name _ [1]
diol
4M5NC, 5-Nitro-4-

Synonyms homopyrocatechol, 4-Methyl-5-  [2]
nitro-1,2-benzenediol

Appearance Yellow to deep orange solid [3]

Melting Point >130°C (decomposes) [4]
Slightly soluble in chloroform

Solubility (with sonication), ethyl acetate,  [3]

and methanol.

Storage Temperature

-20°C, under inert atmosphere

[4]

Hazard Identification and GHS Classification

While specific GHS classification for 4-Methyl-5-nitrocatechol is not readily available, based

on data for the closely related compound 4-nitrocatechol, a precautionary classification is

presented in Table 2. 4-Nitrocatechol is known to be harmful if swallowed, and causes skin and

serious eye irritation.[5][6] It may also cause respiratory irritation.[6]

Table 2: GHS Hazard Classification (Inferred from 4-Nitrocatechol)
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific target organ toxicity — ]

) ] H335: May cause respiratory
Single exposure (Respiratory 3

tract irritation)

irritation

This classification is extrapolated from data on 4-nitrocatechol and should be used for guidance

pending specific testing of 4-Methyl-5-nitrocatechol.

The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary measures.
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Hazard Identification

Prevention
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Compound

4-Methyl-5-nitrocatechol
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2,4-Dinitrotoluene 4-Methyl-5-nitrocatechol 4MS5NC Monooxygenase 2-Hydroxy-5-methylquinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methyl-5-nitrocatechol: A Technical Guide to Safety
and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015798#4-methyl-5-nitrocatechol-safety-and-
hazards-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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